Cas no 477886-51-4 (6-Chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid)

• Product Name: 6-Chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid
• CAS No: 477886-51-4
• MF: C₂₂H₁₂Cl₃NO₂S
• MW: 460.760181427002
• CID: 4673456
• Update Time: 2023-08-14

6-Chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid
• 6-chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]quinoline-4-carboxylic acid
• AC1MWHRG
• ZINC2576535
• 6-chloro-2-(4-chlorophenyl)-3-(4-chlorophenyl)sulfanylquinoline-4-carboxylic acid
• 6-Chloro-2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid

• Inchi： 1S/C22H12Cl3NO2S/c23-13-3-1-12(2-4-13)20-21(29-16-8-5-14(24)6-9-16)19(22(27)28)17-11-15(25)7-10-18(17)26-20/h1-11H,(H,27,28)
• InChI Key： AMGCQLZXQVUYMV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=C(C(C1C=CC(=CC=1)Cl)=N2)SC1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 566
• XLogP3: 0
• Topological Polar Surface Area: 75.5